Cas no 1004644-28-3 (1,3-dimethyl-4-(4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole)

1,3-Dimethyl-4-(4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole is a heterocyclic compound featuring a pyrazole core substituted with a nitro-functionalized pyrazole moiety. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The presence of both nitro and methyl groups enhances its versatility as an intermediate in synthetic chemistry, enabling further functionalization or participation in nucleophilic substitution reactions. Its stable yet modifiable framework makes it suitable for developing bioactive molecules, particularly in medicinal chemistry research targeting enzyme inhibition or receptor modulation. The compound’s well-defined molecular architecture ensures reproducibility in synthesis, supporting its use in methodical studies or scaled production.

1,3-dimethyl-4-(4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole structure

1004644-28-3 structure

Product Name:1,3-dimethyl-4-(4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole

CAS No:1004644-28-3

MF:C₉H₁₁N₅O₂

MW:221.215940713882

MDL:MFCD04971171

CID:3059622

PubChem ID:7017876

Update Time:2025-06-08

1,3-dimethyl-4-(4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1,3-Dimethyl-4-((4-nitro-1H-pyrazol-1-yl)methyl)-1H-pyrazole
- AKOS B022208
- ART-CHEM-BB B022208
- 1,3-DIMETHYL-4-(4-NITRO-PYRAZOL-1-YLMETHYL)-1H-PYRAZOLE
- 1,3-dimethyl-4-(4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole
- STK313287
- 1,3-dimethyl-4-[(4-nitropyrazol-1-yl)methyl]pyrazole
- EN300-229939
- CS-0282595
- AKOS015922116
- 1004644-28-3
- AKOS000311534
- 1,3-dimethyl-4-[(4-nitro-1H-pyrazol-1-yl)methyl]-1H-pyrazole
- MDL： MFCD04971171
- Inchi： 1S/C9H11N5O2/c1-7-8(4-12(2)11-7)5-13-6-9(3-10-13)14(15)16/h3-4,6H,5H2,1-2H3
- InChI Key： SZVPQPVDXMVZEB-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=NN(C=1)CC1=CN(C)N=C1C)=O

Computed Properties

Exact Mass: 221.09127461Da
Monoisotopic Mass: 221.09127461Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 269
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 81.5Å²

1,3-dimethyl-4-(4-nitro-1H-pyrazol-1-yl)methyl-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB551292-250 mg	1,3-Dimethyl-4-[(4-nitro-1H-pyrazol-1-yl)methyl]-1H-pyrazole; .	1004644-28-3		250MG	€220.50	2022-03-01
abcr	AB551292-500 mg	1,3-Dimethyl-4-[(4-nitro-1H-pyrazol-1-yl)methyl]-1H-pyrazole; .	1004644-28-3		500MG	€294.20	2022-03-01
abcr	AB551292-1 g	1,3-Dimethyl-4-[(4-nitro-1H-pyrazol-1-yl)methyl]-1H-pyrazole; .	1004644-28-3		1g	€343.30	2022-03-01
abcr	AB551292-5 g	1,3-Dimethyl-4-[(4-nitro-1H-pyrazol-1-yl)methyl]-1H-pyrazole; .	1004644-28-3		5g	€836.30	2022-03-01
Fluorochem	025710-1g	1,3-Dimethyl-4-(4-nitro-pyrazol-1-ylmethyl)-1H-pyrazole	1004644-28-3		1g	￡210.00	2022-03-01
Fluorochem	025710-5g	1,3-Dimethyl-4-(4-nitro-pyrazol-1-ylmethyl)-1H-pyrazole	1004644-28-3		5g	￡591.00	2022-03-01
Enamine	EN300-229939-0.05g	1,3-dimethyl-4-[(4-nitro-1H-pyrazol-1-yl)methyl]-1H-pyrazole	1004644-28-3	95%	0.05g	$46.0	2024-06-20
Enamine	EN300-229939-0.1g	1,3-dimethyl-4-[(4-nitro-1H-pyrazol-1-yl)methyl]-1H-pyrazole	1004644-28-3	95%	0.1g	$73.0	2024-06-20
Enamine	EN300-229939-0.25g	1,3-dimethyl-4-[(4-nitro-1H-pyrazol-1-yl)methyl]-1H-pyrazole	1004644-28-3	95%	0.25g	$105.0	2024-06-20
Enamine	EN300-229939-0.5g	1,3-dimethyl-4-[(4-nitro-1H-pyrazol-1-yl)methyl]-1H-pyrazole	1004644-28-3	95%	0.5g	$197.0	2024-06-20